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Compound of Interest

Compound Name: 5-Bromo-4-chloropicolinic acid

Cat. No.: B1528384 Get Quote

An Application Guide to the Synthesis of Novel Compounds from 5-Bromo-4-chloropicolinic
Acid

Introduction: The Strategic Value of 5-Bromo-4-
chloropicolinic Acid
In the landscape of modern drug discovery and materials science, the pyridine scaffold remains

a cornerstone of molecular design.[1][2] Its unique electronic properties and ability to engage in

hydrogen bonding make it a privileged structure in medicinal chemistry. 5-Bromo-4-
chloropicolinic acid emerges as a particularly valuable starting material due to its trifunctional

nature. It presents three distinct, orthogonally reactive sites: a carboxylic acid, a reactive bromo

substituent, and a chloro substituent. This arrangement allows for a controlled, stepwise

elaboration of the pyridine core, enabling the synthesis of complex and diverse molecular

architectures.

This guide provides an in-depth exploration of the key synthetic transformations possible with

5-Bromo-4-chloropicolinic acid. We will move beyond simple procedural lists to dissect the

causality behind experimental choices, offering field-proven insights to empower researchers in

their synthetic endeavors. The protocols described herein are designed as self-validating

systems, providing a robust framework for creating novel compounds.
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Property Value Source

Chemical Name 5-Bromo-4-chloropicolinic acid [3][4]

CAS Number 1060802-25-6 [5]

Molecular Formula C₆H₃BrClNO₂ [3]

Molecular Weight 236.45 g/mol [3]

Appearance White to off-white solid [5]

Storage Inert atmosphere, 2-8°C [3]

Core Synthetic Strategies: A Multi-Pronged
Approach
The true synthetic power of 5-Bromo-4-chloropicolinic acid lies in the differential reactivity of

its functional groups. The general workflow involves leveraging palladium-catalyzed cross-

coupling, nucleophilic aromatic substitution, and amide bond formation in a strategic sequence

to achieve the desired molecular complexity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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